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Compound of Interest

Compound Name: RU 59063

Cat. No.: B1680189 Get Quote

Technical Support Center: RU 59063
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with RU
59063. The information is presented in a question-and-answer format to directly address

common issues, particularly those related to solubility.

Frequently Asked Questions (FAQs)
Q1: What is RU 59063?

A1: RU 59063 is a nonsteroidal androgen or selective androgen receptor modulator (SARM).[1]

It is recognized as a high-affinity ligand for the androgen receptor (AR).[2] Initially investigated

as a potent antiandrogen, subsequent studies revealed it possesses dose-dependent

androgenic effects.[1]

Q2: What is the primary mechanism of action for RU 59063?

A2: RU 59063 functions as a high-affinity ligand for the androgen receptor (AR). The AR is a

ligand-activated transcription factor. When a ligand like RU 59063 binds to the AR in the

cytoplasm, it typically induces a conformational change, leading to the dissociation of heat

shock proteins. The activated AR-ligand complex then translocates to the nucleus, where it

binds to androgen response elements (AREs) on the DNA, thereby regulating the transcription

of target genes.

Q3: In what solvents is RU 59063 soluble?
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A3: RU 59063 is soluble in dimethyl sulfoxide (DMSO).[3] Information regarding its solubility in

other common laboratory solvents such as ethanol or aqueous buffers is limited. It is advisable

to first prepare a concentrated stock solution in DMSO.

Troubleshooting Guide: Solubility Issues
Q4: I am observing precipitation after diluting my RU 59063 DMSO stock solution into my

aqueous cell culture medium. What should I do?

A4: Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue

for hydrophobic compounds. Here are several troubleshooting steps you can take:

Reduce Final Concentration: The most straightforward solution is to lower the final

concentration of RU 59063 in your experiment.

Optimize Dilution Technique: Avoid adding the concentrated DMSO stock directly into the full

volume of media. Instead, perform a serial dilution. A recommended practice is to first dilute

the stock in a small volume of serum-free media or phosphate-buffered saline (PBS), mix

gently, and then add this intermediate dilution to the final volume of your complete media.

Maintain a Low Final DMSO Concentration: High concentrations of DMSO can be toxic to

cells and can also promote precipitation. It is a best practice to keep the final DMSO

concentration in your cell culture medium below 0.5%, with 0.1% being the preferred

concentration to minimize solvent effects.

Pre-warm Media: Ensure your cell culture media is pre-warmed to 37°C before adding the

compound. Temperature shifts can affect solubility.

pH of the Medium: The pH of your cell culture medium can influence the solubility of your

compound. Ensure your medium is properly buffered for the CO2 concentration in your

incubator.
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Table 1: Preparation of RU 59063 Stock Solutions in DMSO

Desired Stock
Concentration

Mass of RU 59063
(for 1 mL)

Mass of RU 59063
(for 5 mL)

Mass of RU 59063
(for 10 mL)

1 mM 0.385 mg 1.927 mg 3.854 mg

5 mM 1.927 mg 9.635 mg 19.27 mg

10 mM 3.854 mg 19.27 mg 38.54 mg

50 mM 19.27 mg 96.35 mg 192.7 mg

This table is based on the molecular weight of RU 59063 (385.4 g/mol ) and provides the

required mass to prepare stock solutions in DMSO.[3] The values are calculated and should be

used as a guide.

Experimental Protocols
Protocol 1: Preparation of a Working Solution of RU 59063 for in vitro Experiments

This protocol provides a general guideline for diluting a DMSO stock of RU 59063 into an

aqueous-based cell culture medium.

Materials:

RU 59063 powder

Sterile, anhydrous DMSO

Sterile, pre-warmed (37°C) cell culture medium (e.g., DMEM, RPMI-1640)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Prepare a Concentrated Stock Solution in DMSO:
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Aseptically weigh the required amount of RU 59063 powder to prepare a high-

concentration stock solution (e.g., 10 mM or 50 mM) in sterile DMSO. Refer to Table 1 for

guidance.

Ensure the powder is completely dissolved by vortexing. Gentle warming to 37°C may aid

dissolution.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.

Prepare an Intermediate Dilution (Optional but Recommended):

To minimize precipitation, it is advisable to perform an intermediate dilution.

In a sterile microcentrifuge tube, dilute the high-concentration DMSO stock solution into a

small volume of pre-warmed, serum-free cell culture medium or PBS. For example, a 1:10

dilution.

Mix gently by flicking the tube or brief vortexing.

Prepare the Final Working Solution:

Add the intermediate dilution (or a small volume of the initial DMSO stock if not performing

an intermediate dilution) to the final volume of pre-warmed, complete cell culture medium.

It is crucial to add the compound solution to the medium while gently swirling the medium

to ensure rapid and homogenous mixing.

Important: Calculate the final DMSO concentration to ensure it is well below the toxic level

for your specific cell line (typically <0.5%).

Final Check and Application:

Visually inspect the final working solution for any signs of precipitation (cloudiness or

visible particles).

If the solution is clear, it is ready to be added to your cell cultures.
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Signaling Pathway
RU 59063 acts as a high-affinity ligand for the androgen receptor. The following diagram

illustrates the classical androgen receptor signaling pathway, which is the primary mechanism

through which RU 59063 exerts its effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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